Cas no 1016709-31-1 (2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE)
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, 2-bromo-3-methyl-N-(5-methyl-2-thiazolyl)-
- 2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE
-
- MDL: MFCD09815594
- Inchi: 1S/C9H13BrN2OS/c1-5(2)7(10)8(13)12-9-11-4-6(3)14-9/h4-5,7H,1-3H3,(H,11,12,13)
- InChI Key: BIHPZBYMSOBWEN-UHFFFAOYSA-N
- SMILES: C(NC1=NC=C(C)S1)(=O)C(Br)C(C)C
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-29177-0.05g |
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE |
1016709-31-1 | 95% | 0.05g |
$419.0 | 2023-09-06 | |
| Enamine | EN300-29177-0.1g |
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE |
1016709-31-1 | 95% | 0.1g |
$439.0 | 2023-09-06 | |
| Enamine | EN300-29177-0.25g |
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE |
1016709-31-1 | 95% | 0.25g |
$459.0 | 2023-09-06 | |
| Enamine | EN300-29177-0.5g |
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE |
1016709-31-1 | 95% | 0.5g |
$479.0 | 2023-09-06 | |
| Enamine | EN300-29177-1.0g |
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE |
1016709-31-1 | 95% | 1.0g |
$499.0 | 2023-02-14 | |
| Enamine | EN300-29177-2.5g |
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE |
1016709-31-1 | 95% | 2.5g |
$978.0 | 2023-09-06 | |
| Enamine | EN300-29177-5.0g |
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE |
1016709-31-1 | 95% | 5.0g |
$1448.0 | 2023-02-14 | |
| Enamine | EN300-29177-10.0g |
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE |
1016709-31-1 | 95% | 10.0g |
$2146.0 | 2023-02-14 | |
| Enamine | EN300-29177-1g |
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE |
1016709-31-1 | 95% | 1g |
$499.0 | 2023-09-06 | |
| Enamine | EN300-29177-5g |
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE |
1016709-31-1 | 95% | 5g |
$1448.0 | 2023-09-06 |
2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE
Research Brief on 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide (CAS: 1016709-31-1)
The compound 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide (CAS: 1016709-31-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide as a key intermediate in the synthesis of novel thiazole-based compounds. Thiazole derivatives are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of a bromine atom and a methyl group in the butanamide moiety of this compound enhances its reactivity, making it a valuable building block for the development of more complex molecules.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide on specific enzymatic targets involved in cancer cell proliferation. The results demonstrated moderate to strong inhibition of certain kinases, suggesting its potential as a lead compound for anticancer drug development. Further in vitro and in vivo studies are warranted to explore its efficacy and safety profile.
Another area of interest is the compound's potential application in infectious disease research. Preliminary data from a recent study indicated that derivatives of 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide exhibit activity against drug-resistant bacterial strains. This finding opens new avenues for the development of next-generation antibiotics, particularly in the face of rising antimicrobial resistance.
The synthesis of 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide has been optimized in recent years, with several research groups reporting improved yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the production process. These advancements are critical for scaling up the compound's availability for further research and potential clinical applications.
Despite the promising findings, challenges remain in the development of 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into tangible medical benefits.
In conclusion, 2-Bromo-3-methyl-N-(5-methyl-1,3-thiazol-2-yl)butanamide (CAS: 1016709-31-1) represents a promising candidate for further investigation in drug discovery. Its versatile chemical structure and demonstrated biological activities make it a valuable tool for the development of novel therapeutics. Continued research and collaboration across disciplines will be crucial to unlocking its full potential in addressing unmet medical needs.
1016709-31-1 (2-BROMO-3-METHYL-N-(5-METHYL-1,3-THIAZOL-2-YL)BUTANAMIDE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)